Cas no 328022-05-5 (3-(ISOBUTYLSULFANYL)-5,7-DIMETHYL[1,2,4]TRIAZOLO[4,3-A]PYRIMIDINE)

• Product Name: 3-(ISOBUTYLSULFANYL)-5,7-DIMETHYL[1,2,4]TRIAZOLO[4,3-A]PYRIMIDINE
• CAS No: 328022-05-5
• MF: C₁₁H₁₆N₄S
• MW: 236.336540222168
• CID: 6915331
• PubChem ID: 716717
• Update Time: 2025-05-01

3-(ISOBUTYLSULFANYL)-5,7-DIMETHYL[1,2,4]TRIAZOLO[4,3-A]PYRIMIDINE Chemical and Physical Properties

Names and Identifiers

• CCG-109898
• 328022-05-5
• BIM-0026208.P001
• HMS3360I12
• 3-(isobutylsulfanyl)-5,7-dimethyl[1,2,4]triazolo[4,3-a]pyrimidine
• AKOS000531173
• 5,7-dimethyl-3-[(2-methylpropyl)sulfanyl][1,2,4]triazolo[4,3-a]pyrimidine
• HMS2635B23
• AG-690/13702215
• 5,7-dimethyl-3-(2-methylpropylsulfanyl)-[1,2,4]triazolo[4,3-a]pyrimidine
• 5,7-dimethyl[1,2,4]triazolo[4,3-a]pyrimidin-3-yl isobutyl sulfide
• CHEMBL1720375
• SR-01000474826-1
• EU-0042834
• CBMicro_025956
• STK858694
• SMR000278549
• MLS000717182
• SR-01000474826
• 3-(ISOBUTYLSULFANYL)-5,7-DIMETHYL[1,2,4]TRIAZOLO[4,3-A]PYRIMIDINE

• Inchi： 1S/C11H16N4S/c1-7(2)6-16-11-14-13-10-12-8(3)5-9(4)15(10)11/h5,7H,6H2,1-4H3
• InChI Key： SFGRTIZDBHISJX-UHFFFAOYSA-N
• SMILES： S(C1=NN=C2N=C(C)C=C(C)N12)CC(C)C

Computed Properties

• Exact Mass: 236.10956770Da
• Monoisotopic Mass: 236.10956770Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 68.4Ų